Cas no 87004-59-9 (3-N-Ribosyluric acid 5'-monophosphate)
87004-59-9 structure
Product Name:3-N-Ribosyluric acid 5'-monophosphate
CAS No:87004-59-9
MF:C10H13N4O10P
MW:380.204783201218
CID:731895
Update Time:2023-08-03
3-N-Ribosyluric acid 5'-monophosphate Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3-(5-O-phosphono-b-D-ribofuranosyl)-
- 3-N-ribosyluric acid 5'-monophosphate
- 3-Ruamp
- 6,8-Dihydroxy-3-(5-O-phosphonopentofuranosyl)-3,9-dihydro-2H-purin-2-one
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3-(5-O-phosphono-beta-D-ribofuranosyl)-
- 3-N-Ribosyluric acid 5'-monophosphate
-
- Inchi: 1S/C10H13N4O10P/c15-4-2(1-23-25(20,21)22)24-8(5(4)16)14-6-3(11-9(18)12-6)7(17)13-10(14)19/h2,4-5,8,15-16H,1H2,(H2,11,12,18)(H,13,17,19)(H2,20,21,22)/t2-,4-,5-,8-/m1/s1
- InChI Key: KEYCVJIWUICIIP-UMMCILCDSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(NC(C3=C2NC(N3)=O)=O)=O)O1)O)O
Computed Properties
- Exact Mass: 380.036929
- Monoisotopic Mass: 380.036929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 207
Experimental Properties
- Density: 2.09
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.739
3-N-Ribosyluric acid 5'-monophosphate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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